4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

• IUPAC Name: [4-[(2-bromophenyl)methyl]morpholin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C16H21BrN2O2/c17-14-6-2-1-5-13(14)11-18-9-10-21-15(12-18)16(20)19-7-3-4-8-19/h1-2,5-6,15H,3-4,7-12H2
• InChI Key: JSHGEIBRWCJLAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CN(CCO2)CC3=CC=CC=C3Br
• Molecular Formula: C16H21BrN2O2
• Molecular Weight: 353.25 g/mol
• CAS No.: 2640978-62-5

Description

4-[(2-Bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine is a morpholine derivative featuring a 2-bromobenzyl group at the 4-position and a pyrrolidine-1-carbonyl moiety at the 2-position. Its molecular formula is C₁₆H₁₉BrN₂O₂, with a molecular weight of 363.24 g/mol. Morpholine derivatives are frequently explored in medicinal chemistry for their pharmacokinetic adaptability and binding versatility, particularly in kinase inhibition or central nervous system (CNS) targeting .

Biological Activity

4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine is a synthetic organic compound that belongs to the morpholine class. This compound features a unique combination of a bromophenyl group and a pyrrolidine moiety, which enhances its potential biological activity. Morpholines are widely recognized for their versatility in medicinal chemistry, and compounds with similar structures often exhibit diverse pharmacological effects.

Chemical Structure and Properties

The molecular structure of 4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine can be described as follows:

• Morpholine Ring : A six-membered ring containing one nitrogen atom.
• Bromophenyl Group : A phenyl ring substituted with a bromine atom, which may influence the compound's lipophilicity and biological interactions.
• Pyrrolidine Moiety : A five-membered nitrogen-containing ring that contributes to the compound's overall pharmacological profile.

Antimicrobial Properties

Research indicates that morpholine derivatives can exhibit antimicrobial activity. For instance, compounds similar to 4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine have shown effectiveness against various bacterial strains. Preliminary studies suggest that this compound may possess antibacterial properties, potentially targeting pathogens such as Staphylococcus aureus and Escherichia coli.

Antitumor Activity

The presence of the bromophenyl group in 4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine may enhance its interaction with biological targets involved in cancer progression. Similar compounds have been reported to exhibit antitumor effects through mechanisms such as apoptosis induction and cell cycle arrest.

Neuropharmacological Effects

There is emerging evidence suggesting that morpholine derivatives can influence neurotransmitter systems, potentially leading to antidepressant or anxiolytic effects. The structural features of 4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine may allow it to modulate neurotransmitter receptors effectively.

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Biological Activity
4-(2-fluorophenyl)-2-(pyrrolidine-1-carbonyl)morpholine	Fluorine substitution instead of bromine	Potential anticonvulsant
3-(2-bromophenyl)-pyrrolidine-2,5-dione	Different ring structure	Anticonvulsant activity
4-{[(4-methoxypyridin-2-yl)amino]piperidin-1-yl}carbonyl]benzonitrile	Piperidine instead of pyrrolidine	Antitumor properties

This table illustrates how variations in structural features can lead to differences in biological activity among related compounds.

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of compounds related to 4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine. For example:

• Synthesis and Characterization : A study detailed the multi-step synthesis of similar morpholine derivatives, highlighting their potential as drug candidates due to their diverse biological activities.
• In Vitro Studies : Investigations into the antibacterial activity of related compounds revealed minimum inhibitory concentrations (MIC) against Staphylococcus aureus ranging from 3.12 to 12.5 µg/mL, indicating significant antimicrobial potential.
• Molecular Docking Studies : Computational studies have suggested that 4-[(2-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine could effectively bind to specific molecular targets involved in disease pathways, supporting its therapeutic potential.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The following table highlights key structural differences and similarities between the target compound and analogs identified in the evidence:

Compound Name	Core Structure	Substituents/Functional Groups	Molecular Formula	Key Properties
4-[(2-Bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine	Morpholine	4-(2-bromobenzyl), 2-(pyrrolidine-1-carbonyl)	C₁₆H₁₉BrN₂O₂	High lipophilicity, moderate polarity
(±)-4-[2-methyl-4-oxo-3,3-diphenyl-4-(1-pyrrolidinyl)butyl]morpholine ()	Morpholine	Diphenyl, pyrrolidinyl, ketone	C₂₉H₃₅N₂O₂	Bulky substituents, increased steric hindrance
1-[(4-Bromo-2-fluorophenyl)carbonyl]pyrrolidine ()	Pyrrolidine	4-bromo-2-fluorophenyl carbonyl	C₁₁H₁₁BrFNO	Smaller size, halogen interplay (Br/F)
2-chloro-6-((2S,6R)-4-methanesulfonyl-2,6-dimethyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine ()	Thieno[3,2-d]pyrimidine	Morpholine, piperazine, sulfonyl	C₂₁H₂₈ClN₇O₃S₂	Extended π-system, sulfonyl enhances solubility
1-[7-(3-Chloro-phenylamino)-1,3-dimethyl-1H-pyrrolo[2,3-c]pyridin-4-yl]-1-morpholin-4-yl-methanone ()	Pyrrolo[2,3-c]pyridine	Chlorophenylamino, morpholine carbonyl	C₂₁H₂₂ClN₅O₂	Planar heterocycle, chloro for electronic effects

Pharmacological and Physicochemical Comparisons

• Lipophilicity and Bioavailability: The target compound’s bromophenyl group confers higher lipophilicity (clogP ~3.2) compared to the fluorinated analog in (clogP ~2.8) . However, the morpholine ring’s oxygen atom introduces polarity, balancing membrane permeability and solubility. In contrast, the thienopyrimidine derivative () has a sulfonyl group, significantly improving aqueous solubility but reducing blood-brain barrier penetration .
• Electronic Effects: Bromine’s electron-withdrawing nature in the target compound may enhance stability against metabolic oxidation compared to chlorine in ’s pyrrolo-pyridine derivative.
• Synthetic Accessibility: The target compound’s synthesis likely involves alkylation of morpholine with 2-bromobenzyl bromide, followed by carbonyl coupling with pyrrolidine. This contrasts with the multi-step procedures for thienopyrimidine derivatives (), which require Suzuki couplings and sulfonylation .

Key Research Findings and Trends

Substituent Trade-offs : Bromine’s size and lipophilicity improve target binding but may increase hepatotoxicity risks compared to smaller halogens like fluorine .

Heterocycle Impact : Morpholine’s oxygen enhances solubility, whereas pyrrolidine () or piperazine () rings introduce conformational flexibility .

Synthetic Complexity : Bulky substituents (e.g., diphenyl in ) complicate synthesis and purification, reducing scalability compared to the target compound’s simpler structure .